Cas no 121573-17-9 ((3aR,7aS)-2,2-dimethyl-4,6,7,7a-tetrahydro-3aH-1,3-benzodioxol-5-one)

• Product Name: (3aR,7aS)-2,2-dimethyl-4,6,7,7a-tetrahydro-3aH-1,3-benzodioxol-5-one
• CAS No: 121573-17-9
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 2888729
• PubChem ID: 10931854
• Update Time: 2025-04-21

(3aR,7aS)-2,2-dimethyl-4,6,7,7a-tetrahydro-3aH-1,3-benzodioxol-5-one Chemical and Physical Properties

Names and Identifiers

• 121573-17-9
• (3aR,7aS)-2,2-Dimethyltetrahydrobenzo[d][1,3]dioxol-5(6H)-one
• (3aR,7aS)-2,2-dimethyl-4,6,7,7a-tetrahydro-3aH-1,3-benzodioxol-5-one

• Inchi： 1S/C9H14O3/c1-9(2)11-7-4-3-6(10)5-8(7)12-9/h7-8H,3-5H2,1-2H3/t7-,8+/m0/s1
• InChI Key： IDLWXKVEMSHQFY-JGVFFNPUSA-N
• SMILES： O1C(C)(C)O[C@@H]2CC(CC[C@H]12)=O

Computed Properties

• Exact Mass: 170.094294304Da
• Monoisotopic Mass: 170.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5Ų